Cas no 91957-25-4 ((2,5,7-trimethyl-1H-indol-3-yl)acetic Acid)

• Product Name: (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid
• CAS No: 91957-25-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD02664366
• CID: 800251
• PubChem ID: 2772336
• Update Time: 2025-06-10

(2,5,7-trimethyl-1H-indol-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5,7-Trimethyl-1H-indol-3-yl)acetic acid
• (2,5,7-trimethyl-1H-indol-3-yl)acetic acid
• (2,5,7-Trimethyl-1H-indol-3-yl)-acetic acid
• 1H-Indole-3-aceticacid, 2,5,7-trimethyl-
• (2,5,7-trimethyl-1H-indol-3-yl)acetic acid(SALTDATA: FREE)
• SR-01000326714
• AKOS000303507
• Oprea1_287625
• 2-(2,5,7-trimethyl-1H-indol-3-yl)aceticacid
• SCHEMBL8573906
• VS-01840
• BB 0248912
• DTXSID90378225
• SR-01000326714-1
• 91957-25-4
• MFCD02664366
• (2,5,7-Trimethyl-1H-indol-3-yl)-acetic acid, AldrichCPR
• CS-0207419
• FT-0713091
• (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid

• MDL： MFCD02664366
• Inchi： 1S/C13H15NO2/c1-7-4-8(2)13-11(5-7)10(6-12(15)16)9(3)14-13/h4-5,14H,6H2,1-3H3,(H,15,16)
• InChI Key： UEEPPNNQZQTJMO-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C)NC2C(C)=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.219
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.639
• PSA: 53.09000
• LogP: 2.72020

(2,5,7-trimethyl-1H-indol-3-yl)acetic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid

Comprehensive Overview of (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid (CAS No. 91957-25-4): Properties, Applications, and Research Insights

(2,5,7-trimethyl-1H-indol-3-yl)acetic Acid (CAS No. 91957-25-4) is a specialized organic compound belonging to the indole acetic acid derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential biological activities. The trimethylindole core combined with an acetic acid moiety makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a precursor for drug development, especially in targeting inflammatory pathways and enzyme modulation.

In recent years, the demand for indole derivatives like (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid has surged, driven by their applications in medicinal chemistry. A trending topic in scientific forums is the exploration of natural product analogs for therapeutic use, and this compound fits well into this narrative. Its structural similarity to plant-derived auxins, such as indole-3-acetic acid (IAA), has also sparked interest in agricultural biotechnology, where it could potentially be used to study plant growth regulators.

One of the most frequently searched questions about CAS No. 91957-25-4 revolves around its solubility and stability under various conditions. Laboratory studies indicate that this compound is moderately soluble in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), while exhibiting limited solubility in water. Stability tests suggest it remains intact at room temperature but may degrade under prolonged exposure to UV light or extreme pH levels. These properties are critical for researchers formulating drug delivery systems or designing experiments.

The synthesis of (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and hydrolysis. Recent advancements in green chemistry have led to optimized protocols that reduce hazardous byproducts, aligning with the global push for sustainable laboratory practices. This aligns with another hot topic: the search for eco-friendly synthesis methods in pharmaceutical manufacturing.

From a commercial perspective, CAS No. 91957-25-4 is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Pricing trends indicate a steady demand, particularly from laboratories focused on neurodegenerative disease research, where indole derivatives are being investigated for their neuroprotective effects. The compound’s potential role in mitochondrial function modulation is another area gaining traction in academic discussions.

Analytical characterization of (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid is routinely performed using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm its purity and identity, which are essential for reproducibility in biological assays. Researchers often inquire about the availability of certified reference standards for this compound, highlighting the need for reliable quality control in experimental workflows.

Looking ahead, the future of 91957-25-4 appears promising, with ongoing studies exploring its interactions with cellular receptors and enzymes. Its structural flexibility allows for derivatization, making it a valuable scaffold in fragment-based drug discovery. As the scientific community continues to prioritize precision medicine, compounds like this will likely play a pivotal role in developing targeted therapies with fewer side effects.

In summary, (2,5,7-trimethyl-1H-indol-3-yl)acetic Acid represents a fascinating intersection of chemistry and biology. Its applications span from drug development to agricultural science, reflecting the broad utility of indole-based compounds. With increasing interest in sustainable synthesis and therapeutic innovation, this compound is poised to remain a key player in cutting-edge research for years to come.